Bicyclo[3.1.0]hexan-2-amine hydrochloride
Overview
Description
“Bicyclo[3.1.0]hexan-2-amine hydrochloride” is a chemical compound with the CAS Number: 1803596-82-8 . It has a molecular weight of 133.62 . The compound is typically stored at 4 degrees Celsius . It is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H11N.ClH/c7-6-2-1-4-3-5(4)6;/h4-6H,1-3,7H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 133.62 .Scientific Research Applications
Reactivity and Ring Transformation
The reactivity of Bicyclo[3.1.0]hexan-2-amine derivatives has been a topic of considerable interest due to their unique structural characteristics. Grob and Krasnobajew (1964) explored the nucleophilic ring opening and fragmentation of 1-Aza-bicyclo[2.2.0]hexane, demonstrating its conversion into various piperidine derivatives under different conditions, highlighting the compound's potential for chemical transformations (Grob & Krasnobajew, 1964). Similarly, Rey and Dreiding (1974) investigated isomerizations and rearrangements in bicyclic systems, further illustrating the versatility of bicyclohexan-2-amine derivatives in synthetic chemistry (Rey & Dreiding, 1974).
Asymmetric Organocatalysis
Riaño et al. (2018) developed a diastereodivergent approach to highly substituted bicyclo[3.1.0]hexanes using asymmetric organocatalysis. This method effectively builds the bicyclic core while installing all stereocenters, showcasing the compound's application in creating complex molecular architectures (Riaño et al., 2018).
Synthesis of Amino Acid Derivatives
Stadler (2015) focused on synthesizing novel, chiral bicyclo[3.1.0]hex-2-ene amino acid derivatives, which are valuable synthons in medicinal chemistry. This synthesis highlights the role of bicyclo[3.1.0]hexan-2-amine derivatives as building blocks for developing bioactive molecules (Stadler, 2015).
Bioactive Compound Synthesis
Jimeno et al. (2011) explored the synthesis of compounds containing bicyclo[3.1.0]hexane cores, emphasizing their significance in creating biologically active molecules. The study showcases the utility of these derivatives in synthesizing compounds with potential therapeutic applications (Jimeno et al., 2011).
Photochemical Transformations
Harmata et al. (2021) reported a method for converting bicyclo[1.1.1]pentan-1-amines into polysubstituted bicyclo[3.1.1]heptan-1-amines via photochemical, formal (4 + 2)-cycloaddition. This study opens up new avenues for using bicyclohexan-2-amine derivatives in photochemical synthesis, providing access to sp3-rich primary amine building blocks (Harmata et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
bicyclo[3.1.0]hexan-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c7-6-2-1-4-3-5(4)6;/h4-6H,1-3,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJMKZDZCBGHAJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2C1C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.